Cas no 2228587-06-0 (methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate)

• Product Name: methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate
• CAS No: 2228587-06-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6352372
• PubChem ID: 165655787
• Update Time: 2025-05-21

methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate
• EN300-1999700
• 2228587-06-0
• methyl 5-{[1-(aminomethyl)cyclopropyl]methyl}furan-2-carboxylate

• Inchi： 1S/C11H15NO3/c1-14-10(13)9-3-2-8(15-9)6-11(7-12)4-5-11/h2-3H,4-7,12H2,1H3
• InChI Key： MLDDYANCTXWNBS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CC1(CN)CC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate

Exploring Methyl 5-{1-(Aminomethyl)cyclopropylmethyl}Furan-2-Carboxylate (CAS No. 2228587-06-0): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate (CAS No. 2228587-06-0) has emerged as a compound of significant interest. This furan-based derivative is characterized by its unique cyclopropylmethyl and aminomethyl functional groups, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical development, and material science, aligning with the growing demand for novel heterocyclic compounds.

The structural complexity of methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate offers a promising scaffold for designing bioactive molecules. Its furan-2-carboxylate core is known for its electron-rich properties, making it a valuable intermediate in synthesizing pharmaceutical intermediates and fine chemicals. Recent studies highlight its potential in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the incorporation of the cyclopropylmethyl moiety enhances the compound's stability and lipophilicity, a feature highly sought after in medicinal chemistry. This aligns with current trends in drug design, where researchers prioritize molecules with improved bioavailability and target specificity. The aminomethyl group further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies, a common focus in high-throughput screening campaigns.

Beyond pharmaceuticals, methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate has garnered attention in agrochemical innovation. Its furan backbone is structurally analogous to bioactive natural products, inspiring its use in developing eco-friendly pesticides and plant growth regulators. This resonates with the global push toward sustainable agriculture, a hot topic in both scientific literature and public discourse.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring purity and consistency for research applications. Its CAS No. 2228587-06-0 serves as a critical identifier in chemical databases, facilitating collaboration and data sharing across institutions. As the scientific community continues to explore small molecule therapeutics and functional materials, this compound is poised to play a pivotal role in future breakthroughs.

In summary, methyl 5-{1-(aminomethyl)cyclopropylmethyl}furan-2-carboxylate represents a convergence of structural ingenuity and practical utility. Its applications span drug discovery, agrochemicals, and beyond, reflecting the interdisciplinary nature of modern chemistry. For researchers seeking cutting-edge intermediates or novel bioactive scaffolds, this compound offers a compelling avenue for innovation.